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Compound of Interest

Compound Name: Dabso

Cat. No.: B10857602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dabso, the common name for the 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct, has

emerged as a valuable reagent in organic synthesis. It serves as a stable, solid, and easily

handled surrogate for toxic and gaseous sulfur dioxide (SO₂), mitigating many of the hazards

associated with the direct use of SO₂ gas.[1][2][3] This guide provides a comprehensive

overview of the safety and handling procedures for Dabso, compiled from available technical

data, to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties
Dabso is a charge-transfer complex formed between 1,4-diazabicyclo[2.2.2]octane (DABCO)

and two molecules of sulfur dioxide.[4] This interaction creates a stable adduct that moderates

the risks of handling gaseous SO₂.[4] The solid-state structure reveals weak N→S dative bonds

between the DABCO and SO₂ molecules.[4] Key physical and chemical properties are

summarized below.
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Property Value Source

Molecular Formula C₆H₁₂N₂O₄S₂ [4]

Molecular Weight 240.3 g/mol [4]

Appearance Colorless crystalline solid [1][3]

Melting Point

112–114 °C (decomposition)

[4]; 180 °C (decomposition)[5]

[6]; 200 °C (decomposition)[1]

[1][4][5][6]

Solubility

Moderately soluble in polar

aprotic solvents (e.g., DMF,

acetonitrile); poorly soluble in

nonpolar solvents (e.g.,

hexane).[4]

[4]

Hygroscopicity Hygroscopic solid.[4][7] [4][7]

Stability Air-stable.[1] [1]

Safety and Hazard Information
While Dabso is significantly safer to handle than gaseous SO₂, it is not without hazards. It is

classified as a flammable solid and can cause skin, eye, and respiratory irritation. Adherence to

standard laboratory safety protocols is essential.
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Hazard Classification GHS Codes Precautionary Statements

Flammable Solid H228 P210

Acute Toxicity (Oral) H302 P301 + P312 + P330

Skin Irritation H315 P302 + P352

Eye Irritation H319 P305 + P351 + P338

Specific Target Organ Toxicity

(Single Exposure)
H335 -

Hazardous to the Aquatic

Environment (Chronic)
H412 P273

Signal Word: Danger

Target Organs: Respiratory system

Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the stability and safety of Dabso.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust.

Storage:

Store in a cool, dry, well-ventilated area.

Keep container tightly closed.
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Store under an inert gas atmosphere (e.g., nitrogen or argon).[1]

Due to its hygroscopic nature, minimize exposure to air and moisture.[7]

Storage Class Code: 4.1B - Flammable solid hazardous materials.

For long-term storage of solutions, it is recommended to store at -20°C for up to one month

or -80°C for up to six months.[8]

Spill Management:

In case of a spill, avoid creating dust.

Carefully sweep up the solid material and place it in a suitable, labeled container for

disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of chemical waste in accordance with local, state, and federal regulations.

Experimental Protocols
Dabso is widely used as an SO₂ surrogate in various organic reactions, including the synthesis

of sulfonamides and sulfamides.[2][3]

Synthesis of Dabso
A convenient and safe method for the multigram synthesis of Dabso involves the in situ

generation of SO₂ from sodium sulfite, which then reacts with DABCO in a closed two-chamber

system.[9][10] This method avoids the direct handling of gaseous SO₂.[9][10]
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Chamber 1: SO2 Generation

Chamber 2: Dabso Formation

Sodium Sulfite (Na₂SO₃)

Sulfur Dioxide (SO₂) Gas

 reacts with 

Sulfuric Acid (H₂SO₄)

 dropwise addition to 

DABCO in Solvent

 bubbles into 

Dabso (precipitate)

Click to download full resolution via product page

Workflow for the synthesis of Dabso using a two-chamber system.

One-Pot Preparation of Sulfonamides using Dabso
Dabso can be used in a one-pot synthesis of sulfonamides, starting from a Grignard reagent.

[3][11]
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Grignard Reagent (R-MgX)

Sulfinate Intermediate (R-SO₂⁻)

 reacts with 

Dabso

Sulfonyl Chloride (R-SO₂Cl)

 reacts with 

Sulfuryl Chloride (SO₂Cl₂)

Sulfonamide (R-SO₂NR'₂)

 reacts with 

Amine (R'₂NH)

Click to download full resolution via product page

Reaction pathway for the one-pot synthesis of sulfonamides using Dabso.

Toxicology
Detailed toxicological studies specifically on Dabso are not widely available in the public

domain. However, its primary hazard is related to its components, DABCO and sulfur dioxide.

Sulfur dioxide is a known respiratory irritant.[12] High concentrations of SO₂ can cause severe

airway obstruction.[12] The oral acute toxicity of Dabso is categorized as harmful if swallowed

(H302).[6]

It is imperative for researchers to consult the most recent and complete Material Safety Data

Sheet (MSDS) provided by the supplier for comprehensive toxicological data.

Conclusion
Dabso offers a significant safety and handling advantage over gaseous sulfur dioxide for a

variety of synthetic applications. Its solid and air-stable nature simplifies experimental setups

and reduces the risks associated with toxic gas handling.[1][3] However, it is a chemical that
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requires careful handling, appropriate personal protective equipment, and adherence to

established laboratory safety procedures. By understanding its properties and potential

hazards, researchers can confidently and safely incorporate Dabso into their synthetic

workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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